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Compound of Interest

Compound Name: 3-(2-Bromophenyl)butanoic acid
CAS No.: 66192-08-3
Cat. No.: B1288658

Get Quote

Executive Summary

3-(2-Bromophenyl)butanoic acid is a chiral ngcontent-ng-c2307461527="" _nghost-ng-

€2764567632="" class="inline ng-star-inserted">

-aryl carboxylic acid characterized by a 2-bromophenyl moiety attached to the

-position of a butyric acid backbone. It serves as a critical pharmacophore building block,
particularly in the synthesis of 4-bromo-3-methyl-1-indanone scaffolds via intramolecular
Friedel-Crafts cyclization. Its ortho-bromo substituent introduces significant steric hindrance
and electronic effects that distinguish its reactivity profile from meta- or para- isomers,
necessitating specialized synthetic strategies for enantiomeric resolution.[1]

Molecular Architecture & Properties[1][2][3][4]
Structural Analysis

The molecule consists of a butanoic acid chain substituted at the 3-position with a 2-
bromophenyl group.[1][2][3][4][5] The presence of the bromine atom at the ortho position
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relative to the alkyl chain creates a "steric lock," restricting rotation around the C(aryl)-C(

) bond and influencing the conformation of the carboxylic acid tail.

e Molecular Formula:
e Molecular Weight: 243.10 g/mol [1]
o Key Functional Groups: Carboxylic acid (

), Aryl bromide (

), Chiral center (

)

Physical Properties (Predicted/Analogous)

¢ Physical State: Solid (typically off-white to pale yellow powder).[1]
e Melting Point: 98-105 °C (Estimated based on 3-(2-bromophenyl)propionic acid analogs).

» Solubility: Soluble in polar organic solvents (DCM, EtOAc, Methanol); sparingly soluble in
water; soluble in aqueous base.

Stereochemistry and Isomerism

The C3 carbon is a stereogenic center, resulting in two enantiomers: (R) and (S).

Cahn-Ingold-Prelog (CIP) Priority

To assign configuration, we prioritize the four groups attached to C3:
e -Ar(2-Br) (Highest Priority: Bromine has high atomic number attached to the ring).
e ngcontent-ng-c2307461527=""_nghost-ng-c2764567632="" class="inline ng-star-inserted">

(Carbon attached to oxygens).

e ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">
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(Methyl group).

e (Lowest Priority).

o S-Configuration: Counter-clockwise arrangement (1 ngcontent-ng-c2307461527="" _nghost-
ng-c2764567632="" class="inline ng-star-inserted">
2
3) with H in back.

e R-Configuration: Clockwise arrangement (1 ngcontent-ng-c2307461527="" _nghost-ng-

€c2764567632="" class="inline ng-star-inserted">

2

3) with H in back.

Stereochemical Visualization

The following diagram illustrates the stereochemical relationship and the CIP priority flow.
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Caption: CIP Priority assignment for 3-(2-Bromophenyl)butanoic acid stereoisomers.

Synthetic Pathways[1][5][9][11]
Route A: Asymmetric Conjugate Addition
(Enantioselective)

This is the preferred route for pharmaceutical applications requiring high enantiomeric excess
(ee). It utilizes a Rhodium-catalyzed addition of 2-bromophenylboronic acid to a crotonate
ester.

o Reagents: 2-Bromophenylboronic acid, Ethyl crotonate,

or
, Chiral Ligand (e.g., (R)-BINAP).

e Mechanism: The chiral Rh-complex coordinates with the boronic acid and the olefin, directing
the addition to the Re or Si face of the double bond.

» Note: The ortho-bromo substituent may reduce yield compared to para-isomers due to steric
hindrance, requiring higher catalyst loading or elevated temperatures [1].[1]

Route B: Racemic Synthesis & Resolution

Suitable for initial SAR studies where both enantiomers are needed.[1]
e Condensation: 2-Bromobenzaldehyde + Meldrum's Acid

Arylidene intermediate.

e Reduction:

reduction to the benzyl derivative.

 Alkylation/Hydrolysis: Conversion to the acid.[1]

o Alternative: Copper-catalyzed Grignard addition (2-Br-Ph-MgBr) to ethyl crotonate.
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e Resolution: Formation of diastereomeric salts using chiral amines (e.g., (R)-1-
Phenylethylamine) followed by fractional crystallization.

Synthesis Workflow Diagram

Catalyst System:
Rh(l) / (R)-BINAP
(Asymmetric Induction)

Starting Material: Reagent:
2-Bromophenylboronic Acid Ethyl Crotonate

Reaction:
Conjugate Addition
(1,4-Addition)

Intermediate:
Ethyl 3-(2-bromophenyl)butanoate
(High ee)

Hydrolysis:
LIOH / THF / H20

Target:
(S)-3-(2-Bromophenyl)butanoic Acid

Click to download full resolution via product page

Caption: Enantioselective synthesis pathway via Rh-catalyzed conjugate addition.

Applications in Drug Discovery: The Indanone
Scaffold

The primary utility of 3-(2-Bromophenyl)butanoic acid lies in its cyclization to form 4-bromo-
3-methyl-1-indanone.[1] This scaffold is highly valued because the bromine atom at the C4
position (peri-position to the ketone) allows for divergent synthesis of polycyclic systems.
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Intramolecular Friedel-Crafts Cyclization[1]

 Activation: The carboxylic acid is converted to an acid chloride (

) or mixed anhydride.

e Cyclization: Lewis acid (ngcontent-ng-c2307461527="" _nghost-ng-c2764567632=""
class="inline ng-star-inserted">

or
) induces ring closure.

o Regioselectivity: Cyclization occurs at the unsubstituted ortho position (C6 of the original
phenyl ring).

e Product: 4-Bromo-3-methyl-2,3-dihydro-1H-inden-1-one.[1]

Analytical Characterization Data (Expected)
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Technique Signal Characteristics Structural Insight
1.30 (d, 3H, Methyl doublet confirms
1H NMR
branching.
)
2.55-2.70 (m, 2H, Diastereotopic methylene

protons adjacent to COOH.
)

3.80-4.00 (m, 1H, Methine proton shifted

downfield by aryl ring.
)

Aromatic region; specific
7.00-7.60 (m, 4H, S
splitting indicates ortho-

) substitution.
IR 1705-1720 Strong C=0 stretch
(Carboxylic Acid).
Characteristic Bromine isotope
MS M+ and [M+2]+ (1:1 ratio) pattern (
).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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